Methyl 3,5-diformylbenzoate

• IUPAC Name: methyl 3,5-diformylbenzoate
• InChI: InChI=1S/C10H8O4/c1-14-10(13)9-3-7(5-11)2-8(4-9)6-12/h2-6H,1H3
• InChI Key: GQZDJMOITGQBAK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C=O)C=O
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol

Description

Methyl 3,5-diformylbenzoate is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensing and Bio-imaging

Methyl 3,5-diformylbenzoate has been utilized in the synthesis of a new o-aminophenol-based fluorogenic chemosensor, which exhibits high selectivity and sensitivity toward Al3+ ions. Notably, this chemosensor can detect Al3+ ions at the parts per billion level and offers a large Stokes shift to minimize self-quenching effects. Additionally, the receptor has potential applications in bio-imaging, specifically for detecting Al3+ in human cervical HeLa cancer cell lines through confocal fluorescence microscopy (Ye et al., 2014).

Crystallography and Molecular Interaction Studies

Methyl 3,5-diformylbenzoate is involved in the formation of various molecular structures and interactions. For instance, molecules of methyl 3,5-dinitrobenzoate are linked into chains by C-H...O hydrogen bonds. Additionally, in benzyl 3,5-dinitrobenzoate, the molecules are linked into a complex three-dimensional framework containing double and sextuple helices, showcasing its role in forming intricate molecular structures (Vasconcelos et al., 2006).

Application in Synthesis of Complex Compounds

The compound has been used as a building block in the synthesis of square-planar tetranuclear silver and gold clusters, characterized by their luminescent properties in the solid state. This highlights its role in creating complex metalorganic frameworks with potential applications in various fields, including materials science and nanotechnology (Chen & Chen, 2007).

Environmental Studies

Methyl 3,5-diformylbenzoate-related compounds have been studied in environmental contexts as well. For instance, a study focused on the biodegradation of benzotriazoles and hydroxy-benzothiazole in wastewater using a Hybrid Moving Bed Biofilm Reactor, demonstrating the compound's relevance in environmental science and pollution control (Mazioti et al., 2017).